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Anticancer Profiles of Selected Natural Compounds

Key

Experimental

Compound Tested Cell Lines ) Proposed
| Extract Plant Source (Cancer Type) E-fflc-acy Mechanisms M_ethods
Findings Cited
Cranberry Vaccinium KB (Oral), L929 IC50 of Antiproliferative ~ MTT viability
Extract [1] macrocarpon (Normal Fibroblast) 3.564 pg/ml  effect [1]. assay [1].
(Cranberry) in KB cells;
higher
viability in
normal
fibroblasts
[1].
P. dulce Pithecellobium  LoVo (Colorectal), Induced Reduced MTT assay;
Seed dulce MCF7 (Breast), A549  apoptosis & migration; Annexin V/PI
Extract [2] (Lung), HUVEC cell cycle suppression of  apoptosis
(Normal Endothelial) arrest in MMP2, MMP9, detection;
LoVo cells; IL-8 genes [2]. gene
upregulation expression
of BAX and analysis [2].
P53 [2].
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Compound
| Extract

Kaempferol

[3]

Curcumin,
Resveratrol,
etc. [4]

Plant Source

Cyperus
rotundus

Various (e.g.,
Turmeric,
Grapes)

Tested Cell Lines
(Cancer Type)

Chondrocytes
(Inflammatory model
for Osteoarthritis)

Rhabdomyosarcoma,
Sarcoma (Muscle-
derived cancers)

Key
Efficacy
Findings

Weakened
IL-1p effects
on viability,
apoptosis,
and
inflammation

[3].

Inhibited
NF-kB
signaling
pathway [4].

Common Experimental Workflows

Proposed
Mechanisms

Multiple targets
predicted
(AKTZ1, IL1B,
STAT3); good
binding affinity
in silico [3].

Inhibition of
IKK complex
activation and
NF-kB
translocation

[4].

Experimental
Methods
Cited

Network
pharmacology;
molecular
docking; in
vitro validation

3]

Primarily
review-based;
mechanisms
summarized
from existing
literature [4].

The studies referenced employed standard, rigorous methodologies for evaluating compound efficacy. The

diagram below outlines the typical workflow for the in vitro experiments mentioned in the table [2] [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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